3-Chloro-2-methylbenzonitrile

• IUPAC Name: 3-chloro-2-methylbenzonitrile
• InChI: InChI=1S/C8H6ClN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
• InChI Key: FKFZTNLSUJCIMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C#N
• Molecular Formula: C8H6ClN
• DSSTOX Substance ID: DTXSID90334664
• Molecular Weight: 151.59 g/mol
• CAS RN: 54454-12-5

Description

3-Chloro-2-methylbenzonitrile is a chemical compound with the molecular formula C8H6ClN. It has a molecular weight of 151.593.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a chlorine atom and a methyl group attached to adjacent carbon atoms, and a nitrile group attached to the carbon atom next to the methyl group.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 226.6±20.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C. It has an enthalpy of vaporization of 46.3±3.0 kJ/mol and a flash point of 87.1±16.8 °C. The index of refraction is 1.553, and it has a molar refractivity of 40.8±0.4 cm3.

Scientific Research Applications

Microwave-induced Nucleophilic Fluorination

• Application: In a study on microwave-induced nucleophilic fluorination, derivatives of meta-halo-3-methylbenzonitrile (including chloro-derivatives) were synthesized to examine reactivity towards aromatic nucleophilic substitution. This research demonstrated the feasibility of using microwave systems in radiochemical synthesis, showing that chloro-precursors could achieve a labeling yield of 9% in less than 3 minutes (Guo et al., 2008).

Benchmark Thermochemistry

• Application: A comprehensive study on the gas-phase enthalpies of formation of methylbenzonitriles, including 3-Chloro-2-methylbenzonitrile, provided valuable data for estimating thermochemical properties of such compounds. The research highlighted the interaction between cyano and methyl groups, offering insights for chemical engineering and synthesis processes (Zaitseva et al., 2015).

Synthesis of Pesticides

• Application: The synthesis of 3-fluoro-4-methylbenzonitrile, using a process involving nitrification, diazotization, and other reactions, has implications for the development and production of new pesticides. This research showcases the practical importance of derivatives of this compound in agricultural chemistry (Min, 2006).

Vibrational Spectrum Analysis

• Application: Studies on the vibrational spectrum of similar compounds, like para-methylbenzonitrile, provide insights into the molecular properties of this compound. These analyses are crucial in understanding the physical and chemical characteristics of such molecules, with implications for materials science and molecular spectroscopy (Chatterjee et al., 1978).

Improved Synthesis Methods

• Application: Research on the improved synthesis of derivatives like 1-Chloro-6-methoxy-isoquinolin-3-ol, starting from 4-methoxy-2-methylbenzonitrile, highlights the significance of this compound in developing new and efficient synthetic routes. This has implications for pharmaceutical and chemical manufacturing (Zheng et al., 2009).

Photochemical Studies

• Application: Investigations into the photochemistry of substituted halogenophenols, including chloro-derivatives, can provide insights into the photochemical behavior of this compound. Such studies are important in understanding the reactivity and stability of these compounds under different light conditions, which is significant in the field of photochemistry and environmental sciences (Bonnichon et al., 1999).

Safety and Hazards

3-Chloro-2-methylbenzonitrile is considered hazardous. It’s toxic in contact with skin, causes skin irritation, serious eye irritation, and is harmful if swallowed or inhaled. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Synthesis routes and methods

Procedure details

Sodium cyanide (58 g, 1.18 mol) in 90 ml of water is added to cuprous chloride (44 g, 0.44 mol) in 180 ml of water while stirring mechanically in a 5 l. 3-necked flask. Evolution of heat results and the cuprous chloride dissolves. This is then cooled in an ice bath to 0° C. A milky suspension of cuprous cyanide results. To this is added 90 ml of toluene. 6 N Hydrochloric acid (125 ml) is added slowly to 3-chloro-2-methylaniline (50 g, 0.35 mol) in a 2 l. erlenmeyer flask, while cooling and swirling. A solution of sodium nitrite (25 g, 0.36 mol) in 70 ml of water is added dropwise to the hydrochloride suspension. Ice is added when required, keeping the temperature at 0° C. Anhydrous sodium carbonate is added until the diazonium hydrochloride solution is neutral to pH paper. This is then added slowly to the cold stirring cuprous cyanide suspension, the temperature not being allowed to rise above 5° C. The reaction is then stirred at 0°-5° C. for 0.5 hr, allowed to reach room temperature over a 2 hr period and then heated to 50° C. on the steam bath. After remaining at room temperature overnight, the product is steam distilled off. The distillate is extracted with benzene, washed with 10% hydrochloric acid, dried and evaporated to afford 28 g of the title compound that solidified on standing.